2-Hexyl-M-cresol
Overview
Description
2-Hexyl-m-cresol is a bioactive chemical.
Scientific Research Applications
Biosynthesis of Antibiotics
2-Hexyl-M-cresol, as a variant of m-cresol, plays a role in the biosynthesis of certain antibiotics. A study demonstrated the hydroxylation reactions of m-cresol, an intermediate in the biosynthesis of the antibiotic patulin, using mixed-function oxidases (Murphy et al., 1974).
Chemical Intermediates
Cresols like 2-Hexyl-M-cresol serve as important intermediates in the manufacture of pesticides, medicines, perfumes, and dyes, with o-cresol and m-cresol being particularly significant in the market (Zhan Yi-min, 2002).
Electrochemical Degradation Studies
The degradation of m-cresol has been studied using electrochemical oxidation systems, shedding light on the process of breaking down this compound in solutions, which could be applied to related cresols (Chu et al., 2013).
Fenton Oxidation Process
Research on the destruction of cresols by the Fenton oxidation process, which involves treatment of wastewater containing cresols, provides insights into environmental applications related to cresol compounds (Kavitha & Palanivelu, 2005).
Hydrodeoxygenation Studies
Investigations into the hydrodeoxygenation of m-cresol on catalysts like Pt/SiO2 offer insights into chemical reactions relevant to cresol compounds, which can inform industrial processes (Nie & Resasco, 2014).
Catalytic Hydrogenation
Studies on the hydrogenation of cresol isomers like o-cresol on platinum catalysts contribute to understanding the reaction mechanisms of similar cresols in industrial contexts (Li et al., 2017).
Photocatalytic Degradation Research
Investigations into the photocatalytic degradation of cresols provide insights into environmental remediation techniques that could be applicable to 2-Hexyl-M-cresol (Wang, Hsieh, & Chen, 1998).
properties
CAS RN |
17140-34-0 |
|---|---|
Product Name |
2-Hexyl-M-cresol |
Molecular Formula |
C13H20O |
Molecular Weight |
192.3 g/mol |
IUPAC Name |
2-hexyl-3-methylphenol |
InChI |
InChI=1S/C13H20O/c1-3-4-5-6-9-12-11(2)8-7-10-13(12)14/h7-8,10,14H,3-6,9H2,1-2H3 |
InChI Key |
AOKSOKUXKQEENT-UHFFFAOYSA-N |
SMILES |
CCCCCCC1=C(C=CC=C1O)C |
Canonical SMILES |
CCCCCCC1=C(C=CC=C1O)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
2-Hexyl-m-cresol |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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